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Compound of Interest

2-Hydroxy-4,4-
Compound Name:
dimethylcyclohexan-1-one

Cat. No.: B13322028

Get Quote

Introduction & Chemical Identity

2-Hydroxy-4,4-dimethylcyclohexan-1-one is a functionalized cyclic ketone characterized by a

gem-dimethyl substitution pattern at the C4 position and an

-hydroxyl group at C2. This molecule represents a critical structural motif in organic synthesis,
often serving as a chiral building block for complex terpenes and pharmaceutical intermediates.
[1] Its structure combines the steric bulk of the dimethyl group with the reactive versatility of an

-hydroxy ketone (acyloin), making it a valuable substrate for studying stereoselective
transformations.

Nomenclature & ldentifiers
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Identifier Details
IUPAC Name 2-Hydroxy-4,4-dimethylcyclohexan-1-one
CAS Number 1537263-29-8

Molecular Formula

Molecular Weight 142.20 g/mol
SMILES CcCl(c)cce(=0)c(o)c
Cyclic

Structural Class
-hydroxy ketone (Acyloin)

Physical Characteristics

While specific experimental data for this intermediate can be sparse in public databases, its
properties can be accurately bounded by analyzing its structural congeners (e.g., 4,4-
dimethylcyclohexanone and 2-hydroxycyclohexanone).

Physical Constants (Experimental & Predicted)
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Property

Value / Range

** mechanistic Insight**

Physical State

Solid (Low Melting) or Viscous
oil

The C2-hydroxyl group
introduces intermolecular
hydrogen bonding, significantly
raising the melting point
compared to the parent ketone
(4,4-dimethylcyclohexanone,
MP: 41-43 °C).

Stereochemical purity

influences crystallinity;

Melting Point 65 — 75 °C (Predicted)
racemates often melt lower
than pure enantiomers.
High boiling point attributed to
Boiling Point ~235 °C (at 760 mmHg) H-bonding capability and
molecular weight.
The hydrophobic gem-dimethyl
) ) group ensures solubility in
- Soluble in polar organic ] )
Solubility organics, while the -OH group
solvents (DCM, EtOAc, MeOH) o
allows solubility in alcohols.
Poorly soluble in water.
Typical for oxygenated
Density 1.05-1.08 g/cm3 P Yd
cyclohexyl systems.
) Moderate lipophilicity; crosses
LogP ~1.2 (Predicted)

cell membranes readily.

Structural Characterization (Spectroscopy)

Accurate identification relies on distinguishing the specific regiochemistry of the hydroxyl group

relative to the gem-dimethyl moiety.

Nuclear Magnetic Resonance (NMR) Profile

Note: Chemical shifts are reported in
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relative to TMS.

H NMR (400 MHz)

e 4.2 - 4.4 ppm (1H, dd): The C2-methine proton. This signal is diagnostic; it appears
downfield due to the deshielding effect of both the carbonyl and the hydroxyl group. The
coupling pattern (

values) reveals the axial/equatorial orientation of the hydroxyl group.

e 3.5 ppm (1H, br s): The hydroxyl proton (-OH). Shift varies with concentration and solvent (H-
bonding).

e 1.15 ppm (3H, s) &

1.05 ppm (3H, s): The C4-gem-dimethyl groups. They typically appear as two distinct
singlets if the ring is locked in a specific chair conformation, or a broadened singlet if flipping
is rapid.

e 1.5-2.5 ppm (m): Ring methylene protons (C3, C5, C6).
C NMR (100 MHz)
e ~212 ppm:Carbonyl (C=0). Characteristic ketone shift.
e ~74 ppm:C2-Carbinol (CH-OH). The
-carbon bearing the oxygen.[1]
e ~30-40 ppm:C4-Quaternary Carbon.

e ~25-28 ppm:Methyl carbons.

Infrared Spectroscopy (IR)

e 3400 — 3450 cm

(Broad): O-H stretch (Intermolecular H-bonding).

e 1710-1720 cm

(Strong): C=0 stretch (Cyclic ketone). Note: Intramolecular H-bonding can lower this
frequency slightly.

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://grokipedia.com/page/rubottom_oxidation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13322028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Protocol: The Rubottom Oxidation[1][5][6]
[7][8]

The most reliable route to 2-hydroxy-4,4-dimethylcyclohexan-1-one is the Rubottom
Oxidation. This method ensures regioselectivity by pre-installing the enol geometry via a silyl
enol ether.

Reaction Workflow

e Enolization: Kinetic deprotonation of 4,4-dimethylcyclohexanone using LDA, followed by
trapping with TMSCI.

» Epoxidation: Oxidation of the electron-rich silyl enol ether with m-CPBA to form a siloxy
epoxide.

e Rearrangement: Acid-catalyzed Brook rearrangement and hydrolysis to release the

-hydroxy ketone.

Brook Rearran gement Desilylati
& Hydrolysis | Desiyiaton

(H30+ or F-)

Silyl Enol Ether
Formation
(LDA, TMSCI, -78°C)

4,4-Dimethylcyclohexanone
Precursor)

Siloxy Epoxide
(MCPBA, DCM)

Click to download full resolution via product page
Figure 1: Step-wise synthesis via Rubottom Oxidation ensuring regiocontrol at the

-position.

Detailed Methodology

 Silyl Enol Ether Preparation:
o Cool a solution of diisopropylamine (1.1 eq) in dry THF to -78°C. Add

-BulLi (1.1 eq) dropwise. Stir for 30 min.
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o Add 4,4-dimethylcyclohexanone (1.0 eq) slowly. Stir for 45 min to ensure full enolate
formation.

o Quench with TMSCI (1.2 eq). Warm to room temperature.

o Why: The gem-dimethyl group at C4 exerts no steric bias on the C2 vs C6 deprotonation,
but kinetic conditions favor the less substituted enolate if applicable. Here, symmetry
simplifies the choice, but thermodynamic control is preferred to avoid side reactions.

e Oxidation:
o Dissolve the isolated silyl enol ether in DCM. Cool to 0°C.
o Add

-CPBA (1.1 eq) buffered with
(to prevent premature hydrolysis).

o Mechanism:[1][2][3][4][5][6] The peracid attacks the electron-rich alkene from the less
hindered face (usually trans to the 4-methyls if conformationally locked), forming a siloxy
epoxide.

e Hydrolysis:
o Treat the crude epoxide with dilute HCI or TBAF (tetrabutylammonium fluoride).

o Result: The silyl group migrates (Brook rearrangement) followed by hydrolysis, yielding the
target

-hydroxy ketone.[1][4]

Reactivity & Stability Profile

Understanding the reactivity of 2-hydroxy-4,4-dimethylcyclohexan-1-one is crucial for its
storage and use.

Tautomerism & Dimerization
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As an

-hydroxy ketone, this molecule is prone to acyloin-enediol tautomerism.

» Acidic Conditions: Can catalyze dehydration to the enone (4,4-dimethyl-2-cyclohexen-1-

one).

» Basic Conditions: May lead to dimerization (aldol-type) or rearrangement to the isomeric
hydroxy ketone (via enediol intermediate).

Oxidation Sensitivity

The secondary alcohol at C2 is highly susceptible to further oxidation.

o Reagent: Copper(ll) acetate or DMSO/Swern.

e Product:4,4-Dimethylcyclohexane-1,2-dione. This diketone is a deep yellow, highly reactive

electrophile used to synthesize heterocycles (e.g., quinoxalines).

2-Hydroxy-4,4-dimethyl-

cyclohexan-1-one

N

Oxidation Acid Dehydration Reduction
(Cu(OAc)2 / DMSO) (pTsOH) (NaBH4)
4,4-Dimethyl- 4,4-Dimethyl-2- 4,4-Dimethyl-
cyclohexane-1,2-dione cyclohexen-1-one cyclohexane-1,2-diol

Click to download full resolution via product page

Figure 2: Divergent reactivity pathways controlled by redox conditions.

Handling & Safety (SDS Summary)

o Hazard Classification: Irritant (Skin/Eye).
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o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). The compound is
hygroscopic and sensitive to oxidation by air over prolonged periods.

 Stability: Stable in solution for short durations (24h). Long-term storage in solution
(especially CDCI3 which may be acidic) can lead to dehydration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Comprehensive Characterization of 2-Hydroxy-4,4-
dimethylcyclohexan-1-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13322028/docs#comprehensive-characterization-of-
2-hydroxy-4-4-dimethylcyclohexan-1-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/126961363
https://pubchem.ncbi.nlm.nih.gov/compound/126961363
https://pubchem.ncbi.nlm.nih.gov/compound/126961363
https://www.benchchem.com/product/b13322028/docs#comprehensive-characterization-of-2-hydroxy-4-4-dimethylcyclohexan-1-one
https://www.benchchem.com/product/b13322028/docs#comprehensive-characterization-of-2-hydroxy-4-4-dimethylcyclohexan-1-one
https://www.benchchem.com/product/b13322028/docs#comprehensive-characterization-of-2-hydroxy-4-4-dimethylcyclohexan-1-one
https://www.benchchem.com/product/b13322028/docs#comprehensive-characterization-of-2-hydroxy-4-4-dimethylcyclohexan-1-one
https://www.benchchem.com/product/b13322028?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13322028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13322028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

